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Abstract

Isopalmitic acid, a branched-chain saturated fatty acid, is emerging as a molecule of interest in
various scientific disciplines, from cosmetics to metabolic research. This technical guide
provides a comprehensive overview of the physicochemical properties, biological activities, and
potential therapeutic applications of isopalmitic acid. Particular focus is given to its role as a
signaling molecule, specifically as an activator of Peroxisome Proliferator-Activated Receptor
Alpha (PPAROQ), a key regulator of lipid metabolism. This document consolidates quantitative
data, outlines detailed experimental protocols, and presents visual diagrams of relevant
pathways and workflows to serve as a valuable resource for researchers and professionals in
drug development.

Introduction

Isopalmitic acid, systematically known as 14-methylpentadecanoic acid, is a C16 branched-
chain fatty acid. Unlike its straight-chain isomer, palmitic acid, which is widely studied for its
roles in metabolic diseases, isopalmitic acid's biological functions are less characterized.
However, recent evidence suggests its involvement in significant cellular processes, warranting
a closer examination of its properties and potential uses. This guide aims to provide a detailed
technical overview of isopalmitic acid for the scientific community.
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Physicochemical Properties of Isopalmitic Acid

A thorough understanding of the physical and chemical characteristics of isopalmitic acid is
fundamental for its application in research and development. The following tables summarize
key quantitative data.

Table 1: General and Physical Properties of Isopalmitic Acid (14-Methylpentadecanoic Acid)

Property Value Source(s)

14-Methylpentadecanoic acid,
Synonyms o [1][2]
Isohexadecanoic acid

Molecular Formula C16H3202 [11[3114]
Molecular Weight 256.42 g/mol

Appearance White to off-white solid/powder

Melting Point 61.5-62.4 °C

Boiling Point 371 °C at 760 mmHg

Density 0.891 g/cm?3

logP 7.04

pKa (Strongest Acidic) 4.95

Table 2: Solubility of Isopalmitic Acid
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Solvent Solubility Notes Source(s)
Largely insoluble due
0.00026 g/L ] )
Water ) to its long hydrophobic
(Predicted) ]
chain.
100 mg/mL (389.99 May require
DMSO o/mt yred
mM) sonication.
A stock solution can
Ethanol Soluble
be made.
Dimethyl Formamide A stock solution can
Soluble
(DMF) be made.
Chloroform Soluble
Ether Soluble
Benzene Soluble
) ) Higher than in
Trichloroethylene High
alcohols and alkanes.
2-Propanol High
Hexane Moderate
Heptane Moderate
Acetone Lower

Biological Activities and Signaling Pathways

Isopalmitic acid exhibits distinct biological activities, with its role as a PPARa activator being a

key area of interest.

Activation of Peroxisome Proliferator-Activated
Receptor Alpha (PPARx)

Recent studies have identified monomethyl branched-chain fatty acids, including isopalmitic

acid, as potent activators of PPARa. PPARa is a nuclear receptor that plays a crucial role in the
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regulation of lipid metabolism, particularly in tissues with high fatty acid oxidation rates like the
liver.

Upon activation by a ligand such as isopalmitic acid, PPARa forms a heterodimer with the
retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as
peroxisome proliferator response elements (PPRES) in the promoter regions of target genes,
leading to their increased transcription.

Diagram 1: Isopalmitic Acid-Mediated PPARa Activation Pathway
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Preparation of Isopalmitic Acid-BSA Complex

Dissolve Isopalmitic Acid Prepare 10% BSA Solution
in Ethanol at 70°C in Culture Medium at 37°C

.

Add Isopalmitic Acid Solution
to BSA Solution

Vortex and Incubate
at 55°C for 15 min

Desired Concentration
Reached?

Store at -20°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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